Cas no 1353972-14-1 (1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone)

• Product Name: 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone
• CAS No: 1353972-14-1
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 2155934
• Update Time: 2025-10-24

1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone
• 1-(4-(((2-Aminoethyl)(isopropyl)amino)methyl)piperidin-1-yl)ethanone
• AM93769
• 1-(4-{[(2-aminoethyl)isopropylamino]methyl}piperidin-1-yl)ethanone

• Inchi： 1S/C13H27N3O/c1-11(2)16(9-6-14)10-13-4-7-15(8-5-13)12(3)17/h11,13H,4-10,14H2,1-3H3
• InChI Key： XGLKFSCSVOGHTF-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CN(CCN)C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone

Professional Introduction to Compound with CAS No. 1353972-14-1 and Product Name: 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone

The compound in question, identified by the CAS number 1353972-14-1, is a sophisticated organic molecule with a complex chemical structure. Its product name, 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone, provides a detailed insight into its molecular architecture. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including amino and ethyl substituents, suggests potential applications in medicinal chemistry and drug development.

Recent advancements in the field of cheminformatics and computational biology have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The specific arrangement of atoms in this compound, particularly the (2-amino-ethyl)-isopropyl-amino moiety, is believed to contribute to its unique biological activity. This structural feature has garnered significant interest among researchers due to its potential role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Piperidine derivatives have been extensively studied for their ability to interact with biological targets such as kinases, GPCRs, and ion channels. The 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone structure exhibits a high degree of conformational flexibility, which is advantageous for optimizing binding affinity and selectivity. This characteristic makes it an attractive candidate for further exploration in the development of small-molecule drugs.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where computational methods are used to predict and optimize molecular properties. The compound under discussion has been subjected to various computational simulations to evaluate its pharmacokinetic and pharmacodynamic profiles. These studies have revealed promising results, indicating that it may exhibit favorable properties such as high solubility, low toxicity, and good metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution, have been employed to construct the desired molecular framework. The efficiency and scalability of these synthetic routes are critical factors that determine the feasibility of large-scale production.

In vitro studies have begun to unravel the biological significance of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its interaction with protein kinases has been a focus of interest due to the role these enzymes play in various diseases. Further investigation is warranted to elucidate the exact mechanisms by which this compound exerts its effects.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By leveraging large datasets and predictive models, researchers can rapidly screen thousands of compounds for their potential therapeutic value. The 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone structure has emerged as a top contender based on these computational analyses.

Future directions in research may include exploring derivative compounds that retain key structural features while introducing modifications aimed at enhancing bioavailability or reducing side effects. Collaborative efforts between synthetic chemists and biologists will be essential in validating these findings through experimental studies.

The broader implications of this research extend beyond individual compounds to the advancement of drug development methodologies as a whole. As our understanding of molecular interactions continues to grow, so does our ability to design drugs that are more effective and safer for patients worldwide.